Cas no 212626-83-0 (4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester)

• Product name: 4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 212626-83-0
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 1108966
• PubChem ID: 71358319

4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-oxo-Butanoic acid 2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 4-amino-4-oxobutanoate
• 2,5-Dioxopyrrolidin-1-yl 4-amino-4-oxobutanoate
• 212626-83-0
• 4-[(2,5-Dioxopyrrolidin-1-yl)oxy]-4-oxobutanamide
• SCHEMBL12284875
• DTXSID40782333

• Inchi： InChI=1S/C8H10N2O5/c9-5(11)1-4-8(14)15-10-6(12)2-3-7(10)13/h1-4H2,(H2,9,11)
• InChI Key： YVUSPEAQBXAYKY-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1=O)OC(=O)CCC(=O)N

Computed Properties

• Exact Mass: 214.059
• Monoisotopic Mass: 214.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.77